Cas no 330201-93-9 (3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
• CAS No: 330201-93-9
• MF: C₁₇H₁₁ClN₂O₂S₂
• MW: 374.864440202713
• CID: 6185093
• PubChem ID: 1351756
• Update Time: 2025-08-05

3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
• 330201-93-9
• F0359-0161
• AKOS005692897
• AKOS001611478
• Oprea1_529066
• SR-01000493311-1
• AB00100033-01
• 3-chloro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[b]thiophene-2-carboxamide
• SR-01000493311
• Oprea1_636744

• Inchi： 1S/C17H11ClN2O2S2/c1-22-9-6-7-11-13(8-9)24-17(19-11)20-16(21)15-14(18)10-4-2-3-5-12(10)23-15/h2-8H,1H3,(H,19,20,21)
• InChI Key： OBUOCYUMDJKSNJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2=NC3C=CC(=CC=3S2)OC)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 373.9950476g/mol
• Monoisotopic Mass: 373.9950476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide

3-Chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide: A Comprehensive Overview

The compound 3-chloro-N-(6-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide (CAS No. 330201-93-9) is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility.

Benzothiazole derivatives are known for their ability to act as scaffolds in the development of various bioactive molecules, including anti-inflammatory agents, antioxidants, and anticancer drugs. The benzothiophene moiety in this compound further enhances its potential as a versatile platform for functionalization and biological evaluation. Recent studies have highlighted the importance of such heterocyclic compounds in modulating cellular pathways and targeting specific disease states.

The cas no 330201-93-9 compound incorporates a chlorine substituent, which is strategically positioned to influence the molecule's electronic properties and pharmacokinetic profile. This substitution pattern is critical in optimizing the compound's bioavailability and stability, making it a promising candidate for further preclinical studies. The presence of a methoxy group on the benzothiazole ring adds to the molecule's complexity and potential for hydrogen bonding interactions, which are essential for its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound against various therapeutic targets. For instance, molecular docking studies have revealed that cas no 330201-93-9 exhibits strong interactions with kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its ability to penetrate cellular membranes efficiently makes it a favorable candidate for drug delivery systems.

The synthesis of cas no 330201-93-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the benzothiophene ring requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized these steps by employing transition metal catalysts and microwave-assisted synthesis, significantly reducing reaction times while maintaining product quality.

In terms of biological evaluation, cas no 330201-93-9 has shown remarkable activity in vitro against several cancer cell lines, particularly those resistant to conventional chemotherapy agents. Its mechanism of action involves inhibition of key enzymes responsible for cell proliferation and survival, such as cyclin-dependent kinases (CDKs). These findings underscore its potential as a novel therapeutic agent in oncology.

Moreover, the compound's antioxidant properties have been explored in recent studies, revealing its ability to scavenge free radicals and reduce oxidative stress in cellular models. This dual functionality—combining anticancer activity with antioxidant effects—positions it as a multifunctional therapeutic agent with broad applications in medicine.

The development of cas no 330201-93-9 also highlights the importance of interdisciplinary collaboration in drug discovery. By integrating insights from medicinal chemistry, pharmacology, and computational biology, researchers can design molecules with tailored properties that address unmet medical needs.

In conclusion, cas no 330201-93-9, or N-(6-methoxybenzothiazolyl)-benzothiophene carboxamide, represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, coupled with promising biological activities, makes it a compelling candidate for further exploration in drug development.